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Compound of Interest

Compound Name: 9-Hydroxymethyl-beta-carboline

CAS No.: 21373-43-3

Cat. No.: B1215269

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
9-Hydroxymethyl-beta-carboline (9-HM-BC) is a heterocyclic amine belonging to the beta-

carboline family. It is frequently identified as a derivatization product of tryptophan in the

presence of formaldehyde and oxidants, or as a metabolite intermediate.
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Property Data / Characteristic

Chemical Name 9-(Hydroxymethyl)-9H-pyrido[3,4-b]indole

Common Synonyms 9-HM-BC; N-Hydroxymethyl-norharmane

Molecular Formula

Molecular Weight 198.22 g/mol

Structural Class Indole alkaloid; Hemiaminal (N-substituted)

Fluorescence
Strong fluorescence (Ex: ~340 nm, Em: ~387

nm) [1]

LogP (Predicted)
~1.8 – 2.1 (Less lipophilic than 9-Me-BC due to

-OH)

pKa (Predicted)
Pyridine N: ~5.4; Indole N: Non-basic

(substituted)

Structural Visualization
The following diagram illustrates the core structure and the critical labile center at the N9

position.
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Figure 1: Structural logic of 9-HM-BC highlighting the N-hydroxymethyl hemiaminal moiety.

Solubility Data & Formulation Strategy
While 9-HM-BC shares the planar, hydrophobic core of beta-carbolines, the hydroxymethyl

group confers slightly improved polarity compared to 9-methyl-beta-carboline. However, it

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1215269/docs?utm_src=pdf-body-img#technical-guide-solubility-and-stability-profile-of-9-hydroxymethyl-beta-carboline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


remains sparingly soluble in neutral aqueous media.

Solubility Profile
Solvent System Solubility Estimate Usage Recommendation

DMSO (Dimethyl Sulfoxide) High (>20 mg/mL)

Preferred Stock Solvent.

Excellent solvency and stability

for frozen stocks.

Methanol / Ethanol Moderate (5–10 mg/mL)

Suitable for intermediate

dilutions. Avoid for long-term

storage due to potential acetal

formation.

Water (pH 7.4) Low (<0.5 mg/mL)

Not suitable for stock

preparation. Requires co-

solvents (DMSO) or

cyclodextrins.

Acidic Buffer (pH < 4) Moderate

Contraindicated. Acid

accelerates hydrolysis of the

N-CH2-OH bond.

Basic Buffer (pH > 9) Low to Moderate

Caution. High pH may stabilize

the hemiaminal but can induce

other ring degradations.

Preparation of Stock Solutions (Protocol)
Objective: Prepare a stable 10 mM stock solution for biological assays.

Weighing: Weigh the solid 9-HM-BC rapidly. Avoid prolonged exposure to humid air

(hygroscopic degradation risk).

Dissolution: Add anhydrous DMSO to achieve a concentration of 10-20 mg/mL. Vortex until

clear.

Note: Do not use aqueous acid to assist dissolution, as this will trigger decomposition (see

Stability section).
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Filtration: If sterilization is required, use a 0.22 µm PTFE or Nylon filter. Avoid cellulose

acetate (binds carbolines).

Storage: Aliquot immediately into amber glass vials. Store at -20°C or -80°C.

Stability & Degradation Pathways[3]
The stability of 9-HM-BC is the primary concern in its application. Unlike 9-methyl-beta-

carboline, which is metabolically and chemically robust, 9-hydroxymethyl-beta-carboline is a

hemiaminal, making it prone to reverse-Pictet-Spengler type decomposition or simple

hydrolysis.

Primary Degradation Mechanism: Hydrolysis
In aqueous solution, especially under acidic conditions, 9-HM-BC exists in equilibrium with

Norharmane (Beta-carboline) and Formaldehyde.

Reaction:

Acidic pH (pH < 5): Rapid degradation. The protonation of the hydroxyl group facilitates the

leaving of water and subsequent release of formaldehyde [2].

Neutral pH (pH 7): Slow hydrolysis. Solutions may be stable for 4–8 hours at room

temperature but should be used immediately.

Solid State: Relatively stable if kept dry and frozen. Moisture catalyzes solid-state

decomposition.

Degradation Logic Diagram
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Safety Alert
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Figure 2: Hydrolytic degradation pathway of 9-HM-BC releasing formaldehyde.

Analytical Methodology (HPLC)[10]
To verify the stability of 9-HM-BC in your matrix, use the following HPLC parameters. This

method separates the parent compound from its primary degradation product (Norharmane).

Method Validation Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: 10 mM Ammonium Acetate (pH 7.0) – Neutral pH is critical to prevent on-

column degradation.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 60% B over 15 minutes.

Detection: Fluorescence (Ex 300 nm / Em 433 nm) or UV 254 nm.
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Retention Order: 9-HM-BC elutes earlier than Norharmane (due to the polar -OH group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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